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Compound of Interest

Compound Name: Ro 25-1553
CAS No.: 159427-08-4
Cat. No.: B1257255
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Ro 25-1553, a potent and selective VIPR2 agonist. Adherence to these procedural
guidelines is critical to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE is mandatory when handling Ro 25-1553 to prevent exposure through inhalation,
skin contact, or eye contact. The following equipment must be used:

* Eye Protection: Chemical splash goggles are required.
e Hand Protection: Wear appropriate chemical-resistant gloves.

» Body Protection: A full laboratory suit or gown is necessary.
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o Respiratory Protection: In case of dust generation, a dust respirator is required. A self-
contained breathing apparatus should be used to avoid inhalation of the product in case of a
large spill.[1]

o Foot Protection: Closed-toe shoes are mandatory; boots are recommended for spill
response.

Engineering Controls: Work with Ro 25-1553 should be conducted in a well-ventilated area.
Use of a chemical fume hood or other ventilated enclosure is highly recommended to minimize
inhalation exposure.

Quantitative Data Summary

Property Value Reference

Molecular Formula C157H253N47047 Inferred from structure
] ) Selective VPAC2 receptor

Mechanism of Action [1112]131[4]

agonist

) 4.98 nM (rat forebrain
ICso (for 125]-VIP displacement)

membranes)
Storage Temperature -20°C to -80°C
Solubility Soluble in water

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard operating procedure for the safe handling of Ro 25-1553
from receipt to preparation for experimental use.

3.1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
« Verify that the container is properly labeled.

e Record the date of receipt and assigned lot number in the laboratory inventory.
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o Store the compound in a tightly sealed container in a designated, secure freezer at -20°C to
-80°C.

3.2. Preparation of Stock Solutions:

All weighing and initial dilutions of solid Ro 25-1553 must be performed within a chemical
fume hood to prevent inhalation of airborne particles.

Use a calibrated analytical balance to weigh the desired amount of the compound.

Slowly add the desired solvent (e.qg., sterile, nuclease-free water or a buffer appropriate for
your experiment) to the solid to avoid splashing.

Gently vortex or sonicate the solution to ensure complete dissolution.

Label the stock solution container clearly with the compound name, concentration, solvent,
date of preparation, and your initials.

Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

3.3. Experimental Use:

» When diluting stock solutions to working concentrations, perform the dilution in a chemical
fume hood or on a clean benchtop, depending on the scale and nature of the experiment.

o Always wear the prescribed PPE during all experimental procedures involving Ro 25-1553.

o After use, securely cap all containers containing Ro 25-1553 and return them to their
designated storage location.

Disposal Plan

All waste materials contaminated with Ro 25-1553 must be disposed of as hazardous chemical
waste in accordance with federal, state, and local environmental control regulations.

4.1. Waste Segregation:
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o Solid Waste: Contaminated items such as pipette tips, tubes, gloves, and bench paper
should be collected in a designated, clearly labeled hazardous waste container lined with a
chemically resistant bag.

» Liquid Waste: Unused or waste solutions of Ro 25-1553 should be collected in a designated,
sealed, and clearly labeled hazardous liquid waste container. Do not mix with other
incompatible chemical waste streams.

4.2. Waste Disposal Procedure:

o Ensure all waste containers are securely sealed and properly labeled with the contents
("Hazardous Waste: Ro 25-1553") and the date.

» Arrange for pickup and disposal by the institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.

e Maintain a record of all disposed waste in the laboratory's chemical inventory or waste
disposal log.

Signaling Pathway and Experimental Workflow
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Ro 25-1553 Signaling Pathway
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Ro 25-1553 Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1257255?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483716/
https://www.spandidos-publications.com/10.3892/ijo.2014.2276/download
https://www.ipb.csic.es/pdf/pdfmario/22.pdf
https://www.mdpi.com/2227-9059/10/2/406
https://www.benchchem.com/product/b1257255/docs#essential-safety-and-operational-guide-for-handling-ro-25-1553
https://www.benchchem.com/product/b1257255/docs#essential-safety-and-operational-guide-for-handling-ro-25-1553
https://www.benchchem.com/product/b1257255/docs#essential-safety-and-operational-guide-for-handling-ro-25-1553
https://www.benchchem.com/product/b1257255/docs#essential-safety-and-operational-guide-for-handling-ro-25-1553
https://www.benchchem.com/product/b1257255?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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